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Compound of Interest

Compound Name: Ethyl 3,4-dichlorophenylglyoxylate

Cat. No.: B1301113 Get Quote

In-Depth Technical Guide: Ethyl 3,4-
dichlorophenylglyoxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 3,4-
dichlorophenylglyoxylate, a compound of interest in synthetic and medicinal chemistry. This

document details its chemical identity, molecular structure, synthesis, and key physicochemical

properties.

Chemical Identity and Molecular Structure
Ethyl 3,4-dichlorophenylglyoxylate is an organic compound characterized by a dichlorinated

phenyl ring attached to an ethyl glyoxylate moiety.

CAS Number: 34966-52-4[1]

Molecular Formula: C₁₀H₈Cl₂O₃[1]

Structural Representation:
The molecular structure of Ethyl 3,4-dichlorophenylglyoxylate is depicted below:
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Reactants

Reaction Product

1,2-Dichlorobenzene

Friedel-Crafts Acylation

Ethyl Oxalyl Chloride

Ethyl 3,4-dichlorophenylglyoxylateAlCl₃ (catalyst)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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